Cas no 5436-02-2 (b-Alanine,N-(3-ethoxy-3-oxopropyl)-N-2-pyridinyl-, ethyl ester)

Technical Introduction: b-Alanine, N-(3-ethoxy-3-oxopropyl)-N-2-pyridinyl-, ethyl ester is a specialized organic compound featuring a pyridinyl-substituted b-alanine derivative with dual ethyl ester functionalities. This structure enhances its reactivity and solubility, making it suitable for applications in peptide synthesis, pharmaceutical intermediates, and coordination chemistry. The presence of the pyridinyl group introduces potential ligand properties for metal complexation, while the ester moieties offer versatility in further derivatization. Its well-defined molecular architecture ensures consistent performance in synthetic pathways, particularly where controlled functionalization is required. The compound’s stability under standard conditions further supports its utility in research and industrial processes.

b-Alanine,N-(3-ethoxy-3-oxopropyl)-N-2-pyridinyl-, ethyl ester structure

5436-02-2 structure

Product name:b-Alanine,N-(3-ethoxy-3-oxopropyl)-N-2-pyridinyl-, ethyl ester

CAS No:5436-02-2

MF:C₁₅H₂₂N₂O₄

MW:294.34618

CID:382922

PubChem ID:228415

b-Alanine,N-(3-ethoxy-3-oxopropyl)-N-2-pyridinyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

- b-Alanine,N-(3-ethoxy-3-oxopropyl)-N-2-pyridinyl-, ethyl ester
- diethyl 3,3'-(pyridin-2-ylimino)dipropanoate(non-preferred name); NSC21338; AC1L5G7L; AC1Q657V; AR-1I4487; NSC-21338; diethyl 3,3'-(pyridin-2-ylimino)dipropanoate (non-preferred name);
- NSC21338
- Diethyl 3,3'-(pyridin-2-ylazanediyl)dipropanoate
- DTXSID60281338
- 5436-02-2
- ethyl 3-[(3-ethoxy-3-oxopropyl)-pyridin-2-ylamino]propanoate
- NSC-21338
- SB82582
- Inchi： InChI=1S/C15H22N2O4/c1-3-20-14(18)8-11-17(12-9-15(19)21-4-2)13-7-5-6-10-16-13/h5-7,10H,3-4,8-9,11-12H2,1-2H3
- InChI Key： NTQWKAMEJMVDSR-UHFFFAOYSA-N
- SMILES： CCOC(=O)CCN(CCC(=O)OCC)C1=CC=CC=N1

Computed Properties

Exact Mass: 294.15806
Monoisotopic Mass: 294.15795719g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 21
Rotatable Bond Count: 11
Complexity: 301
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 68.7Å²

Experimental Properties

PSA: 68.73

b-Alanine,N-(3-ethoxy-3-oxopropyl)-N-2-pyridinyl-, ethyl ester Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM521900-1g	Diethyl 3,3'-(pyridin-2-ylazanediyl)dipropanoate	5436-02-2	97%	1g	$212	2022-06-11
Chemenu	CM521900-250mg	Diethyl 3,3'-(pyridin-2-ylazanediyl)dipropanoate	5436-02-2	97%	250mg	$80	2022-06-11